Cas no 79-00-5 (1,1,2-Trichloroethane)

1,1,2-Trichloroethane is a chlorinated hydrocarbon with the chemical formula C₂H₃Cl₃. It is a colorless, volatile liquid with a sweet, chloroform-like odor. This compound is primarily used as an industrial solvent due to its effectiveness in dissolving oils, resins, and waxes. It exhibits good stability under normal conditions and has a relatively low flammability compared to other chlorinated solvents. 1,1,2-Trichloroethane is also utilized in chemical synthesis and as an intermediate in the production of other chlorinated compounds. However, its use is regulated due to potential toxicity and environmental concerns. Proper handling and disposal are essential to mitigate health and safety risks.

Additional information on 1,1,2-Trichloroethane

1,1,2-Trichloroethane: A Comprehensive Overview

1,1,2-Trichloroethane, also known as TCE (though often confused with trichloroethylene), is a chlorinated hydrocarbon with the CAS number 79-00-5. This compound has been widely used in various industrial applications due to its unique chemical properties. In recent years, however, its use has been scrutinized due to environmental and health concerns. This article delves into the properties, applications, and contemporary research surrounding 1,1,2-Trichloroethane.

The chemical structure of 1,1,2-Trichloroethane consists of an ethane molecule with three chlorine atoms attached to two of its carbon atoms. This structure gives it a boiling point of approximately 83.5°C (182°F), making it a volatile compound. Its volatility has made it a popular solvent in industries such as metal cleaning and degreasing. However, its environmental impact has led to stricter regulations on its use.

Recent studies have focused on the environmental fate of 1,1,2-Trichloroethane. Research indicates that this compound can persist in the atmosphere for several years before being broken down by photochemical reactions. This persistence contributes to its classification as an ozone-depleting substance under the Montreal Protocol. Scientists are now exploring alternative solvents that can replace 1,1,2-Trichloroethane without compromising industrial efficiency.

In terms of health effects, exposure to 1,1,2-Trichloroethane has been linked to various adverse effects. Occupational exposure studies have shown potential neurological impacts and liver toxicity. Regulatory agencies such as the Occupational Safety and Health Administration (OSHA) have set permissible exposure limits to mitigate these risks. Ongoing research aims to better understand the long-term health implications of chronic exposure.

The application of 1,1,2-Trichloroethane in electronics manufacturing has been particularly significant. Its ability to dissolve oils and greases makes it ideal for cleaning circuit boards and other precision components. However, with the shift towards more environmentally friendly practices in manufacturing, industries are increasingly adopting alternatives such as aqueous cleaning systems and bio-based solvents.

Innovative research is also exploring the potential for bioremediation of sites contaminated with 1,1,2-Trichloroethane. Microbial degradation studies suggest that certain bacteria can metabolize this compound under specific conditions. These findings offer promising avenues for cleanup efforts at industrial sites where this compound has been used extensively.

The global phase-out of 1,1,2-Trichloroethane-based products is gaining momentum due to stringent environmental regulations. Companies are now investing in research and development to create safer alternatives that maintain the performance benefits without the associated risks. This shift underscores the importance of sustainable chemistry in modern industrial practices.

In conclusion, while 1,1,2-Trichloroethane has played a crucial role in various industries over the decades, its environmental and health impacts necessitate a transition towards more sustainable solutions. Ongoing research continues to shed light on its behavior in different environments and potential mitigation strategies. As industries adapt to these changes, the focus remains on balancing efficiency with environmental responsibility.
